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Compound of Interest

Compound Name: 2,4-Difluorophenyl isocyanate

Cat. No.: B1297080 Get Quote

Technical Data: 2,4-Difluorophenyl isocyanate
This guide provides the core chemical properties, specifically the molecular formula and weight,

for 2,4-Difluorophenyl isocyanate, a compound relevant to researchers and professionals in

drug development and chemical synthesis.

Core Molecular Data
The fundamental molecular attributes of 2,4-Difluorophenyl isocyanate are summarized

below. This data is essential for stoichiometric calculations, analytical characterization, and

chemical registration.

Identifier Value Citations

Chemical Name 2,4-Difluorophenyl isocyanate [1]

Molecular Formula C₇H₃F₂NO [1]

Linear Formula F₂C₆H₃NCO

Molecular Weight 155.10 g/mol [1]

Logical Data Relationship
The relationship between the compound's name and its fundamental properties can be

visualized as a direct logical flow from identification to composition and finally to mass.
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2,4-Difluorophenyl isocyanate

Formula: C₇H₃F₂NO

has formula

Molecular Weight: 155.10 g/mol

results in
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Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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